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Compound of Interest

Compound Name:
N-(2,6-dimethylphenyl)pyridine-2-

carboxamide

Cat. No.: B139811 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of N-(2,6-dimethylphenyl)pyridine-2-carboxamide (CAS No: 39627-98-0),

ensuring compliance with safety protocols and regulatory requirements.

Key Safety and Disposal Information
The following table summarizes the essential hazard and disposal information for N-(2,6-
dimethylphenyl)pyridine-2-carboxamide. This data is compiled from safety data sheets

(SDS) to provide a quick reference for safe handling and disposal.
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Parameter Information Citation

Signal Word Warning [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection.

[1][2]

Spill Containment

Contain and absorb spill with

sand, earth, inert material, or

vermiculite.

[2]

Procedural Guidance for Disposal
The primary directive for the disposal of N-(2,6-dimethylphenyl)pyridine-2-carboxamide is to

adhere to local, regional, and national regulations for hazardous waste. The compound should

be disposed of through an authorized hazardous or special waste collection point.[2]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Identify waste containing N-(2,6-dimethylphenyl)pyridine-2-carboxamide.

Segregate this waste from non-hazardous materials and other incompatible chemical

waste.

Containerization:
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Use a suitable, clearly labeled, and sealable container for the waste. Polyethylene or

polypropylene containers are recommended.[2]

Ensure the container is free from leaks and securely sealed when not in use.[2]

Attach a completed dangerous waste label to the container as soon as the first waste is

added.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizers and acids.[3][4]

The storage area should be cool and dry.[1]

Store the container in a locked-up location.[1]

Collection and Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste

disposal company.

Do not discharge the chemical into drains or the environment.[1][5]

For contaminated packaging, it can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill, if permissible by local regulations.[5]

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-(2,6-
dimethylphenyl)pyridine-2-carboxamide, from initial handling to final disposal.
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Preparation & Handling

Waste Collection

Spill Management

Storage & Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Segregate Waste
(Solid & Liquid)

Absorb Spill with
Inert Material

If Spill Occurs

Use Labeled, Compatible
Waste Container

Store in a Cool, Dry,
Secure Location

Collect Residue into
Hazardous Waste Container

Arrange for Professional
Hazardous Waste Disposal

Document Waste Transfer

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-(2,6-dimethylphenyl)pyridine-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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